(E)-Methyl 2-(methoxyimino)-2-(o-tolyl)acetate

Specification

• CAS No.: 120974-97-2
• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol
• IUPAC Name: methyl (2Z)-2-methoxyimino-2-(2-methylphenyl)acetate
• Standard InChI: InChI=1S/C11H13NO3/c1-8-6-4-5-7-9(8)10(12-15-3)11(13)14-2/h4-7H,1-3H3/b12-10-
• Standard InChI Key: YCINJZQUXAFTQD-BENRWUELSA-N
• Isomeric SMILES: CC1=CC=CC=C1/C(=N/OC)/C(=O)OC
• SMILES: CC1=CC=CC=C1C(=NOC)C(=O)OC
• Canonical SMILES: CC1=CC=CC=C1C(=NOC)C(=O)OC

Introduction

(E)-Methyl 2-(methoxyimino)-2-(o-tolyl)acetate, with the CAS number 120974-97-2, is a chemical compound used as an intermediate in the synthesis of various pharmaceuticals and agrochemicals. It is particularly noted for its role in producing Trifloxystrobin, a broad-spectrum foliar fungicide used in plant protection.

Synonyms and Identifiers

(E)-Methyl 2-(methoxyimino)-2-(o-tolyl)acetate is known by several synonyms, including:

• Methyl (2E)-2-methoxyimino-2-(2-methylphenyl)acetate

• (E)-α-(Methoxyimino)-2-methylbenzeneacetic acid methyl ester

• Methyl (E)-2-(methoxyimino)-2-(o-tolyl)acetate.

Identifiers include:

• PubChem CID: 14329206.

• InChI: InChI=1S/C11H13NO3/c1-8-6-4-5-7-9(8)10(12-15-3)11(13)14-2/h4-7H,1-3H3/b12-10-.

• InChIKey: YCINJZQUXAFTQD-BENRWUELSA-N.

Applications and Uses

(E)-Methyl 2-(methoxyimino)-2-(o-tolyl)acetate is primarily used as an intermediate in the synthesis of Trifloxystrobin, a fungicide that protects plants from a wide range of fungal diseases. It is also used in research and development for other chemical syntheses.

Storage and Handling

This compound is hygroscopic and should be stored in a refrigerator under an inert atmosphere to maintain its stability. It is classified as hazardous, requiring careful handling and disposal.

Suppliers and Availability

(E)-Methyl 2-(methoxyimino)-2-(o-tolyl)acetate is available from various suppliers, including Aladdin Scientific Corporation, Kemix Pty Ltd, and CymitQuimica. It is typically sold in quantities of 5g, 25g, and 100g.

Research Findings

Research on this compound primarily focuses on its role in chemical synthesis and its properties as an intermediate. It is noted for its specific stereochemistry, which is crucial for its applications in producing active pharmaceutical ingredients and agrochemicals.